Cas no 114425-71-7 (Cycloheptapyrazole,2,4,5,6,7,8-hexahydro-3-methyl-)

• Product Name: Cycloheptapyrazole,2,4,5,6,7,8-hexahydro-3-methyl-
• CAS No: 114425-71-7
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 132379
• PubChem ID: 23279515
• Update Time: 2025-04-19

Cycloheptapyrazole,2,4,5,6,7,8-hexahydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Cycloheptapyrazole,2,4,5,6,7,8-hexahydro-3-methyl-
• Cycloheptapyrazole, 2,4,5,6,7,8-hexahydro-3-methyl-
• 114425-71-7
• 3-Methyl-1,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole
• 3-methyl-2,4,5,6,7,8-hexahydrocyclohepta[c]pyrazole
• SCHEMBL20674140
• SCHEMBL14045627

• Inchi： 1S/C9H14N2/c1-7-8-5-3-2-4-6-9(8)11-10-7/h2-6H2,1H3,(H,10,11)
• InChI Key： WNKIONISJOAGGC-UHFFFAOYSA-N
• SMILES： N1C(C)=C2C(CCCCC2)=N1

Computed Properties

• Exact Mass: 150.11582
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 28.68